7-(4-methoxyphenyl)-3-[3-(trifluoromethyl)benzyl]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(4-methoxyphenyl)-3-[[3-(trifluoromethyl)phenyl]methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H15F3N2O2S/c1-28-16-7-5-14(6-8-16)17-11-29-19-18(17)25-12-26(20(19)27)10-13-3-2-4-15(9-13)21(22,23)24/h2-9,11-12H,10H2,1H3
• InChI Key: GECBDQAZPZRVCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H15F3N2O2S
• Molecular Weight: 416.4 g/mol

Description

7-(4-methoxyphenyl)-3-[3-(trifluoromethyl)benzyl]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H15F3N2O2S and its molecular weight is 416.42. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Inflammatory Activities

Thienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. Research has shown that incorporating different groups into the thieno[2,3-d]pyrimidine heterocyclic ring enhances its antibacterial, antifungal, and anti-inflammatory activities. These compounds have exhibited remarkable activity against fungi, bacteria, and inflammation, suggesting their potential as bioactive compounds for developing new antimicrobial and anti-inflammatory agents (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

Anticancer Potential

The synthesis and characterization of novel fused thiazolo[3,2-a]pyrimidinone and pyrimido[2,1-b][1,3]thiazinone derivatives from thienopyrimidinones have been reported. These compounds have been evaluated for their cytotoxic activity against breast carcinoma (MCF-7) and hepatocellular carcinoma (HepG2) cell lines, revealing promising activity. This suggests the potential of thienopyrimidine derivatives in cancer research, highlighting their role in developing new anticancer agents (Abbas, Gomha, Elaasser, & Mabrouk, 2015).

Antitumor and Antibacterial Agents

Another study focused on synthesizing thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, evaluating them as potent antitumor and antibacterial agents. These compounds showed significant activity against various cancer cell lines and exhibited high antibacterial activity against both Gram-positive and Gram-negative bacteria. This indicates the versatility of thienopyrimidine derivatives in addressing multiple health concerns, including cancer and bacterial infections (Hafez, Alsalamah, & El-Gazzar, 2017).

Solid-State Fluorescence Properties

The synthesis and solid-state fluorescence properties of novel 2-aminobenzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides have been explored. Among these fused pyrimidine derivatives, specific compounds showed strong solid-state fluorescence, suggesting potential applications in material sciences, particularly in developing new fluorescent materials for various technological applications (Yokota et al., 2012).